Cas no 53924-09-7 (1H-Indole-2-carboxylicacid, 3-(diphenylmethyl)-)
53924-09-7 structure
Product Name:1H-Indole-2-carboxylicacid, 3-(diphenylmethyl)-
CAS No:53924-09-7
MF:C22H17NO2
MW:327.375885725021
CID:376924
PubChem ID:40928
Update Time:2025-04-19
1H-Indole-2-carboxylicacid, 3-(diphenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylicacid, 3-(diphenylmethyl)-
- 3-benzhydryl-1H-indole-2-carboxylic acid
- 53924-09-7
- BRN 0431232
- 1H-INDOLE-2-CARBOXYLIC ACID, 3-(DIPHENYLMETHYL)-
- 5-22-03-00547 (Beilstein Handbook Reference)
- DTXSID00202209
- SCHEMBL8476323
- 3-(Diphenylmethyl)-1H-indole-2-carboxylic acid
-
- Inchi: 1S/C22H17NO2/c24-22(25)21-20(17-13-7-8-14-18(17)23-21)19(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14,19,23H,(H,24,25)
- InChI Key: RCRHDXWBWNDQLB-UHFFFAOYSA-N
- SMILES: OC(C1=C(C2C=CC=CC=2N1)C(C1C=CC=CC=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 327.12601
- Monoisotopic Mass: 327.125929
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.1
- XLogP3: 5.3
Experimental Properties
- Density: 1.27
- Boiling Point: 550.1°Cat760mmHg
- Flash Point: 286.5°C
- Refractive Index: 1.696
- PSA: 53.09
1H-Indole-2-carboxylicacid, 3-(diphenylmethyl)- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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